Cas no 22773-08-6 (ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate)
22773-08-6 structure
Product Name:ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate
CAS No:22773-08-6
MF:C10H16O3
MW:184.232243537903
MDL:MFCD09868078
CID:1414621
PubChem ID:11735559
Update Time:2025-09-26
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylic acid, 4,4-dimethyl-2-oxo-, ethyl ester
- ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate
- 22773-08-6
- P16698
- DB-108855
- CS-0055776
- starbld0000111
- Ethyl 4,4-dimethyl-2-oxocyclopentanecarboxylate
- MFCD09868078
- AKOS024322038
- IPFUOZICZJYWLT-UHFFFAOYSA-N
- EN300-332167
- SCHEMBL857663
- 4,4-dimethyl-2-carboethoxycyclopentanone
-
- MDL: MFCD09868078
- Inchi: 1S/C10H16O3/c1-4-13-9(12)7-5-10(2,3)6-8(7)11/h7H,4-6H2,1-3H3
- InChI Key: IPFUOZICZJYWLT-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)OCC)CC(C)(C)C1
Computed Properties
- Exact Mass: 184.10998
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: NA
- Density: 1.0±0.1 g/cm3
- Boiling Point: 243.1±33.0 °C at 760 mmHg
- Flash Point: 220.6±23.2 °C
- PSA: 43.37
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1096171-500MG |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 97% | 500mg |
$500 | 2023-05-13 | |
| eNovation Chemicals LLC | Y1096171-1G |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 95% | 1g |
$625 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1096171-5G |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 95% | 5g |
$1885 | 2024-05-23 | |
| Enamine | EN300-332167-0.05g |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 95.0% | 0.05g |
$205.0 | 2025-03-18 | |
| Enamine | EN300-332167-0.1g |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 95.0% | 0.1g |
$304.0 | 2025-03-18 | |
| Enamine | EN300-332167-0.25g |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 95.0% | 0.25g |
$435.0 | 2025-03-18 | |
| Enamine | EN300-332167-0.5g |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 95.0% | 0.5g |
$685.0 | 2025-03-18 | |
| Enamine | EN300-332167-1.0g |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 95.0% | 1.0g |
$878.0 | 2025-03-18 | |
| Enamine | EN300-332167-2.5g |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 95.0% | 2.5g |
$1844.0 | 2025-03-18 | |
| Enamine | EN300-332167-5.0g |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate |
22773-08-6 | 95.0% | 5.0g |
$3643.0 | 2025-03-18 |
ethyl 4,4-dimethyl-2-oxocyclopentane-1-carboxylate Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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